Cas no 497859-91-3 (Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester)

Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester structure
497859-91-3 structure
Product Name:Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester
CAS No:497859-91-3
MF:C9H14O4
MW:186.205063343048
CID:1551207
PubChem ID:11275453
Update Time:2025-04-21

Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester
    • SCHEMBL12162469
    • 497859-91-3
    • 3-(Methoxycarbonyl)-5-methylhex-3-enoic acid
    • Inchi: 1S/C9H14O4/c1-6(2)4-7(5-8(10)11)9(12)13-3/h4,6H,5H2,1-3H3,(H,10,11)/b7-4+
    • InChI Key: BRAKMOPCZLSOQI-QPJJXVBHSA-N
    • SMILES: O(C)C(/C(/CC(=O)O)=C/C(C)C)=O

Computed Properties

  • Exact Mass: 185.08139
  • Monoisotopic Mass: 186.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 66.43
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd